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Compound of Interest

Compound Name: (-)-Sesamin

Cat. No.: B1663412 Get Quote

(-)-Sesamin, a lignan found in sesame seeds, is utilized in various research and development

applications.[1] While generally not classified as a hazardous substance, proper handling and

disposal are crucial to ensure laboratory safety and environmental protection.[2] This guide

provides detailed procedures for the safe disposal of (-)-Sesamin in a laboratory setting.

Immediate Safety and Handling Precautions
Before handling (-)-Sesamin, it is essential to wear appropriate Personal Protective Equipment

(PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[3][4] In case of

accidental contact, follow these first-aid measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids apart.[3]

Skin: Wash off with soap and plenty of water.[4]

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[4]

For small spills, carefully sweep or vacuum the material and place it in a designated, sealed

container for disposal.[3][4] Ensure the area is well-ventilated after cleanup.[3]

Step-by-Step Disposal Protocol
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The recommended method for the disposal of (-)-Sesamin is to engage a licensed professional

waste disposal service.[4] Adhere to all federal, state, and local environmental regulations.

Waste Collection:

Solid Waste: Collect unused (-)-Sesamin powder and any materials contaminated with it

(e.g., weighing paper, contaminated gloves) in a clearly labeled, puncture-proof, and

sealable container.

Liquid Waste: If (-)-Sesamin is dissolved in a solvent, collect the solution in a separate,

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility is confirmed.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "(-)-
Sesamin," and the CAS number (607-80-7).[2] Include any other components in the waste

mixture.

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area. This area should be away from incompatible materials, such as strong

oxidizing agents.[4]

Disposal:

Arrange for a licensed professional waste disposal company to collect and dispose of the

waste in accordance with all applicable regulations.

Crucially, do not dispose of (-)-Sesamin waste down the sink drain.[4][5]

Quantitative Data Summary
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Property Value Reference

Molecular Formula C₂₀H₁₈O₆ [3]

Molecular Weight 354.36 g/mol [3]

Melting Point 127 - 129 °C [3]

Boiling Point 504 °C [3]

Solubility in Water Insoluble [3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Sesamin.

(-)-Sesamin Waste Generated

Solid Waste (powder, contaminated items) Liquid Waste (in solvent) Do NOT dispose down the drain

Collect in a labeled, sealed, puncture-proof container Collect in a labeled, sealed, hazardous waste container

Store in a designated, well-ventilated, cool secondary containment area

Arrange for pickup by a licensed professional waste disposal company
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of (-)-Sesamin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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